Cas no 89302-80-7 (Benzene, 1-nitro-3-(1,2-propadienyl)-)

• Product Name: Benzene, 1-nitro-3-(1,2-propadienyl)-
• CAS No: 89302-80-7
• MF: C₉H₇NO₂
• MW: 161.157382249832
• CID: 604885
• PubChem ID: 13257084
• Update Time: 2025-04-19

Benzene, 1-nitro-3-(1,2-propadienyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-nitro-3-(1,2-propadienyl)-
• 1-nitro-3-propa-1,2-dienylbenzene
• DTXSID70532444
• 1-Nitro-3-propadienylbenzene
• 89302-80-7

• Inchi： 1S/C9H7NO2/c1-2-4-8-5-3-6-9(7-8)10(11)12/h3-7H,1H2
• InChI Key： HWDPQURHKOCSJL-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(C=C=C)=C1)=O

Computed Properties

• Exact Mass: 161.047678466g/mol
• Monoisotopic Mass: 161.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 45.8Ų